N-(2-ethyl-6-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide

• Molecular Formula: C13H16N4OS
• Molecular Weight: 276.36 g/mol
• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-(2H-triazol-4-ylsulfanyl)acetamide
• InChI: InChI=1S/C13H16N4OS/c1-3-10-6-4-5-9(2)13(10)15-11(18)8-19-12-7-14-17-16-12/h4-7H,3,8H2,1-2H3,(H,15,18)(H,14,16,17)
• InChI Key: GBKXYJRFNVGMIU-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NNN=C2)C

Description

N-(2-ethyl-6-methylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as EMPTA and has been synthesized using various methods, which will be discussed in This paper aims to provide an overview of the synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of EMPTA.

Mechanism of Action

The mechanism of action of EMPTA is not fully understood. However, studies have shown that EMPTA exerts its antibacterial and antifungal activity by inhibiting the activity of key enzymes involved in cell wall synthesis and protein synthesis. Moreover, EMPTA has also been shown to induce apoptosis in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
EMPTA has been shown to exhibit potent antibacterial, antifungal, and antitumor activity. Moreover, EMPTA has also been shown to exhibit anti-inflammatory and antioxidant activity, making it a potential candidate for the treatment of various diseases. However, the long-term effects of EMPTA on human health are not fully understood, and further studies are needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

EMPTA has several advantages for lab experiments, including its potent antibacterial, antifungal, and antitumor activity. Moreover, EMPTA is relatively easy to synthesize, making it a cost-effective candidate for drug development. However, EMPTA also has several limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of EMPTA, including the development of new antibiotics and cancer drugs. Moreover, EMPTA can also be studied for its potential applications in material science, including the development of new polymers and nanomaterials. In addition, further studies are needed to determine the safety and efficacy of EMPTA in humans, including its potential side effects and long-term effects on human health.
Conclusion:
EMPTA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMPTA has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and material science. Moreover, EMPTA has been shown to exhibit potent antibacterial, antifungal, and antitumor activity, making it a promising candidate for drug development. Further studies are needed to determine the safety and efficacy of EMPTA in humans, including its potential side effects and long-term effects on human health.

Synthesis Methods

EMPTA can be synthesized using various methods, including the reaction of 2-ethyl-6-methylphenylamine with 5-mercapto-1H-1,2,3-triazole followed by acetylation. Another method involves the reaction of 2-ethyl-6-methylphenylisocyanate with 5-mercapto-1H-1,2,3-triazole followed by amidation. The synthesis of EMPTA is a complex process that requires careful attention to the reaction conditions and purity of the reagents used.

Scientific Research Applications

EMPTA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. EMPTA has been shown to exhibit potent antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics. Moreover, EMPTA has also been shown to exhibit antitumor activity, making it a promising candidate for cancer treatment. In addition, EMPTA has also been studied for its potential applications in material science, including the development of new polymers and nanomaterials.